Cas no 84477-85-0 (Benzyl 3-methylpiperazine-1-carboxylate)

Benzyl 3-methylpiperazine-1-carboxylate structure
84477-85-0 structure
Product Name:Benzyl 3-methylpiperazine-1-carboxylate
CAS No:84477-85-0
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD11101375
CID:60707
PubChem ID:10421542
Update Time:2024-10-26

Benzyl 3-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Cbz-3-Methylpiperazine
    • Benzyl 3-methylpiperazine-1-carboxylate
    • 1-N-CBZ-3-methyl piperazine
    • 1-Piperazinecarboxylic acid, 3-methyl-, phenylmethyl ester
    • 1-benzyloxycarbonyl-3-methylpiperazine
    • 1-CBZ-(S)-3-METHYLPIPERAZINE
    • 3-methyl-1-piperazinecarboxylic acid,phenylmethyl ester
    • 3-methyl-piperazine-1-carboxylic acid benzyl ester
    • (S)-1-Cbz-3-methylpiperazine
    • JRPIQMPFKMFAOX-UHFFFAOYSA-N
    • 1-N-CBZ-3-METHYLPIPERAZINE
    • 1-(Benzyloxycarbonyl)-3-methylpiperazine
    • AK112426
    • SY113316
    • SY033772
    • ST24046102
    • Phenylmethyl 3-methyl-1-piperazinecarboxylate (ACI)
    • 3-Methylpiperazine-1-carboxylic acid benzyl ester
    • DB-031517
    • Benzyl3-methylpiperazine-1-carboxylate
    • DB-011743
    • SY289762
    • DS-13111
    • 4-CBZ-(R)-2-Methyl piperazine
    • (R)-4-Benzoxycarbonyl-2-methylpiperazine; (3R)-1-Benzyloxycarbonyl-3-methylpiperazine
    • MFCD08276257
    • 84477-85-0
    • AKOS005258640
    • PB48235
    • SB11606
    • (S)-4-Benzoxycarbonyl-2-methylpiperazine; (3S)-1-Benzyloxycarbonyl-3-methylpiperazine
    • MFCD04039319
    • SCHEMBL2579734
    • DTXSID90439643
    • SB37926
    • MFCD07367776
    • DB-011775
    • C76691
    • (S)-1-Cbz-3-methyl-piperazine
    • MDL: MFCD11101375
    • Inchi: 1S/C13H18N2O2/c1-11-9-15(8-7-14-11)13(16)17-10-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3
    • InChI Key: JRPIQMPFKMFAOX-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(C)NCC1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.13700
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.106
  • Boiling Point: 358.024 °C at 760 mmHg
  • Flash Point: 170.327 °C
  • PSA: 41.57000
  • LogP: 1.88360

Benzyl 3-methylpiperazine-1-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzyl 3-methylpiperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM169503-1g
1-Cbz-3-Methylpiperazine
84477-85-0 95%
1g
$122 2021-08-05
Chemenu
CM169503-5g
1-Cbz-3-Methylpiperazine
84477-85-0 95%
5g
$333 2021-08-05
Alichem
A139001967-5g
Benzyl 3-methylpiperazine-1-carboxylate
84477-85-0 95%
5g
$290.88 2023-08-31
TRC
B288698-50mg
Benzyl 3-Methylpiperazine-1-carboxylate
84477-85-0
50mg
$ 50.00 2022-06-07
TRC
B288698-100mg
Benzyl 3-Methylpiperazine-1-carboxylate
84477-85-0
100mg
$ 65.00 2022-06-07
TRC
B288698-500mg
Benzyl 3-Methylpiperazine-1-carboxylate
84477-85-0
500mg
$ 135.00 2022-06-07
abcr
AB539143-
Benzyl 3-methylpiperazine-1-carboxylate; .
84477-85-0
€115.00 2023-02-01
abcr
AB539143-250 mg
Benzyl 3-methylpiperazine-1-carboxylate; .
84477-85-0
250MG
€116.20 2023-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B50040-1g
Benzyl 3-methylpiperazine-1-carboxylate
84477-85-0 95%
1g
¥437.0 2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B50040-5g
Benzyl 3-methylpiperazine-1-carboxylate
84477-85-0 95%
5g
¥1537.0 2022-10-09

Benzyl 3-methylpiperazine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Toluene ;  8 h, rt
Reference
N-benzyloxycarbonyl-2-phenylaminooxazolidine as a selective amine benzyloxycarbonylating reagent
Song, Chi Sung; et al, Bulletin of the Korean Chemical Society, 2005, 26(6), 983-985

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 60 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Solvents: Ethanol ;  48 h, reflux
Reference
N-Benzyloxycarbonyl-2-methylaminothiazoline as a selective benzyloxycarbonylating reagent of amines
Kim, Taek Hyeon; et al, Bulletin of the Korean Chemical Society, 2003, 24(2), 157-158

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine
Reference
5-Isoquinolinesulfonamide derivatives. III. Synthesis and vasodilatory activity of 1-(5-isoquinolinesulfonyl)piperazine derivatives
Morikawa, Anri; et al, Chemical & Pharmaceutical Bulletin, 1992, 40(3), 770-3

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  5 min, 65 °C
Reference
Microwave-Assisted Carbamoylation of Amines
Azzena, Ugo; et al, Synthetic Communications, 2007, 37(20), 3623-3634

Production Method 5

Reaction Conditions
1.1 Solvents: Ethanol ;  48 h, reflux
Reference
N-Benzyloxycarbonyl-2-methylaminothiazoline as a selective benzyloxycarbonylating reagent of amines
Kim, Taek Hyeon; et al, Bulletin of the Korean Chemical Society, 2003, 24(2), 157-158

Production Method 6

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
A versatile synthon for chemoselective N-acylation reagents, 2-fluoro-N-mesylaniline
Kondo, Kazuhiro; et al, Journal of the Chemical Society, 1998, (18), 2973-2974

Production Method 7

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 45 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Solvents: Toluene ;  8 h, rt
Reference
N-benzyloxycarbonyl-2-phenylaminooxazolidine as a selective amine benzyloxycarbonylating reagent
Song, Chi Sung; et al, Bulletin of the Korean Chemical Society, 2005, 26(6), 983-985

Production Method 8

Reaction Conditions
1.1 Solvents: Pyridine
2.1 Solvents: Tetrahydrofuran
Reference
A versatile synthon for chemoselective N-acylation reagents, 2-fluoro-N-mesylaniline
Kondo, Kazuhiro; et al, Journal of the Chemical Society, 1998, (18), 2973-2974

Production Method 9

Reaction Conditions
1.1 Catalysts: Tosyl chloride ,  Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  5 min, rt; 30 min, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
2.2 60 min, 0 °C
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Solvents: Ethanol ;  48 h, reflux
Reference
N-Benzyloxycarbonyl-2-methylaminothiazoline as a selective benzyloxycarbonylating reagent of amines
Kim, Taek Hyeon; et al, Bulletin of the Korean Chemical Society, 2003, 24(2), 157-158

Benzyl 3-methylpiperazine-1-carboxylate Raw materials

Benzyl 3-methylpiperazine-1-carboxylate Preparation Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.